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Compound of Interest

Compound Name: N-dodecyl-pSar25

Cat. No.: B15591769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of N-dodecyl-
pSar25, a polysarcosine-based lipid conjugate increasingly utilized as an alternative to

PEGylated lipids in drug delivery systems, particularly for lipid nanoparticles (LNPs) in mRNA

applications. Polysarcosine (pSar) offers advantages such as improved transfection potency

and a better safety profile.[1][2] This document outlines detailed experimental protocols,

presents quantitative data in a structured format, and includes visualizations of the key

processes.

Overview of N-dodecyl-pSar25
N-dodecyl-pSar25 is an amphiphilic molecule composed of a hydrophilic polysarcosine chain

with a degree of polymerization of approximately 25 units, and a hydrophobic N-dodecyl tail.

This structure allows it to anchor within the lipid bilayer of nanoparticles while the hydrophilic

pSar chain forms a protective corona, shielding the nanoparticle from opsonization and

clearance, thereby prolonging circulation time.

Table 1: Physicochemical Properties of N-dodecyl-pSar25
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Property Value Reference

Molecular Formula C87H152N26O25 [1]

Purity >99% [1]

Storage Temperature -20°C [1]

Synthesis of N-dodecyl-pSar25
The synthesis of N-dodecyl-pSar25 is achieved through the ring-opening polymerization

(ROP) of sarcosine N-carboxyanhydride (Sar-NCA), initiated by a primary amine, N-

dodecylamine. This method allows for the controlled growth of the polysarcosine chain from the

amine initiator, resulting in a well-defined lipid-polymer conjugate.

Experimental Protocol: Synthesis
This protocol is adapted from established methods for the primary amine-initiated ROP of Sar-

NCA.[1][3]

Materials:

Sarcosine N-carboxyanhydride (Sar-NCA)

N-dodecylamine

Anhydrous N,N-dimethylformamide (DMF)

Anhydrous diethyl ether

Argon gas supply

Schlenk flask and line

Procedure:

Preparation: A Schlenk flask is flame-dried under vacuum and backfilled with argon.
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Reagents: Sar-NCA (molar equivalent to achieve a degree of polymerization of 25) is added

to the flask. Anhydrous DMF is added to dissolve the Sar-NCA.

Initiation: A stock solution of N-dodecylamine in anhydrous DMF is prepared. The required

amount of the initiator solution (molar ratio of Sar-NCA to N-dodecylamine of 25:1) is added

dropwise to the stirred Sar-NCA solution under an argon atmosphere.

Polymerization: The reaction mixture is stirred at room temperature for 24-48 hours under an

argon atmosphere. The progress of the polymerization can be monitored by the

disappearance of the NCA peak in FT-IR spectroscopy.

Precipitation: Upon completion of the reaction, the polymer is precipitated by adding the

reaction mixture dropwise to a large volume of cold, stirred anhydrous diethyl ether.

Isolation: The precipitated N-dodecyl-pSar25 is collected by centrifugation or filtration.

Drying: The product is washed with fresh anhydrous diethyl ether and dried under vacuum to

yield a white solid.

Table 2: Typical Reaction Parameters for the Synthesis of N-dodecyl-pSar25

Parameter Value

Monomer Sarcosine N-carboxyanhydride (Sar-NCA)

Initiator N-dodecylamine

Solvent Anhydrous N,N-dimethylformamide (DMF)

Molar Ratio (Monomer:Initiator) 25:1

Reaction Temperature Room Temperature

Reaction Time 24 - 48 hours

Precipitation Solvent Anhydrous Diethyl Ether

Synthesis Workflow Diagram
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Preparation

Reaction

Work-up & Isolation

Flame-dry Schlenk flask under vacuum and backfill with Argon

Dissolve Sar-NCA in anhydrous DMF

Add N-dodecylamine solution (25:1 molar ratio)

Stir at room temperature for 24-48h under Argon

Precipitate in cold anhydrous diethyl ether

Collect solid by centrifugation/filtration

Wash with diethyl ether and dry under vacuum

N-dodecyl-pSar25 (White Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-dodecyl-pSar25.
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Purification of N-dodecyl-pSar25
Purification is critical to remove unreacted monomers, initiator, and low molecular weight

oligomers. A combination of precipitation and dialysis is an effective method for achieving high

purity.

Experimental Protocol: Purification
Materials:

Crude N-dodecyl-pSar25

Anhydrous diethyl ether

Deionized water

Dialysis tubing (e.g., MWCO 1 kDa)

Procedure:

Precipitation (as in synthesis work-up): The crude polymer is redissolved in a minimal

amount of a suitable solvent (e.g., DMF or chloroform) and precipitated in a large volume of

a non-solvent (e.g., diethyl ether) to remove the majority of small-molecule impurities. This

step is repeated 2-3 times.

Dialysis: a. The precipitated polymer is dissolved in deionized water. b. The polymer solution

is transferred into a pre-wetted dialysis tube. c. The dialysis is carried out against deionized

water at 4°C. The water is changed frequently (e.g., every 4-6 hours) for 2-3 days to ensure

complete removal of residual small molecules.

Lyophilization: The purified polymer solution is frozen and lyophilized (freeze-dried) to obtain

the final product as a fluffy, white solid.

Purification Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15591769?utm_src=pdf-body
https://www.benchchem.com/product/b15591769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precipitation

Dialysis

Crude N-dodecyl-pSar25

Redissolve in minimal solvent (e.g., DMF)

Precipitate in non-solvent (e.g., diethyl ether)

Repeat 2-3 times

Dissolve in deionized water

Dialyze against deionized water (MWCO 1 kDa, 2-3 days)

Lyophilize to obtain pure product

Pure N-dodecyl-pSar25 (White, Fluffy Solid)

Click to download full resolution via product page

Caption: Purification workflow for N-dodecyl-pSar25.

Characterization and Quality Control
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The synthesized and purified N-dodecyl-pSar25 should be thoroughly characterized to confirm

its identity, purity, and molecular weight.

Table 3: Characterization Data for N-dodecyl-pSar25

Analysis Technique Expected Result
Inferred Chemical Shifts
(ppm)

¹H NMR (in CDCl₃)
Confirmation of structure and

degree of polymerization.

N-dodecyl group:~0.88 (t, 3H, -

CH₃)~1.26 (m, 18H, -

(CH₂)₉-)~2.4-2.6 (m, 2H, -NH-

CH₂-)Polysarcosine

backbone:~2.9-3.2 (s, 75H, -

N(CH₃)-)~4.0-4.5 (m, 50H, -

C(=O)CH₂-)

Gel Permeation

Chromatography (GPC/SEC)

Determination of number

average molecular weight

(Mn), weight average

molecular weight (Mw), and

polydispersity index (PDI).

PDI < 1.2 indicates a

controlled polymerization.

Mass Spectrometry (e.g.,

MALDI-TOF)

Confirmation of molecular

weight and end-group fidelity.

A series of peaks separated by

the mass of the sarcosine

repeat unit (71.08 g/mol ).

Note on ¹H NMR: The degree of polymerization (DP) can be estimated by comparing the

integration of the terminal methyl protons of the dodecyl chain to the integration of the N-methyl

protons of the polysarcosine backbone.

Signaling Pathways and Logical Relationships
The primary role of N-dodecyl-pSar25 in a drug delivery context, such as in an LNP for mRNA

delivery, is to influence the pharmacokinetic and pharmacodynamic properties of the

formulation. The polysarcosine chain provides a "stealth" effect, reducing opsonization and

subsequent clearance by the reticuloendothelial system (RES).
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LNP with N-dodecyl-pSar25 Prolonged Systemic CirculationReduced Opsonization
Opsonins (e.g., complement proteins) Binding Inhibited

Reticuloendothelial System (RES)
(e.g., Macrophages)

Avoidance Target Tissue/Cells Cellular Uptake mRNA Release Protein Translation

Click to download full resolution via product page

Caption: Role of N-dodecyl-pSar25 in LNP pharmacokinetics.

This technical guide provides a foundational understanding of the synthesis and purification of

N-dodecyl-pSar25. Researchers should adapt and optimize these protocols based on their

specific laboratory conditions and analytical capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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